2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione
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Description
2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione is a complex organic compound with significant potential in various scientific fields. This compound is characterized by its unique structure, which includes a piperidinyl group and a dimethoxy-substituted isoindole-dione core. It is known for its applications in medicinal chemistry, particularly in the development of therapeutic agents.
Properties
CAS No. |
343922-95-2 |
|---|---|
Molecular Formula |
C15H14N2O6 |
Molecular Weight |
318.3 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione involves several steps. One common method includes the reaction of a suitable isoindole precursor with a piperidinyl derivative under controlled conditions. The reaction typically requires the use of solvents such as dichloromethane or tetrahydrofuran and catalysts like palladium on carbon. Industrial production methods focus on optimizing yield and purity, often employing continuous flow reactors and advanced purification techniques .
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxo derivatives.
Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert it into reduced forms with different functional groups.
Substitution: It participates in nucleophilic substitution reactions, where groups like halides or amines can replace existing substituents under appropriate conditions. Common reagents and conditions for these reactions include acidic or basic environments, specific temperatures, and the presence of catalysts. .
Scientific Research Applications
2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: The compound is studied for its potential as an enzyme inhibitor, particularly in the inhibition of proteases and other enzymes involved in disease pathways.
Medicine: It has shown promise in the development of drugs for treating cancer, inflammatory diseases, and neurological disorders. Its ability to modulate specific biological pathways makes it a valuable candidate for drug development.
Industry: The compound is used in the production of advanced materials and as a precursor for various industrial chemicals .
Mechanism of Action
The mechanism of action of 2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione involves its interaction with specific molecular targets. It is known to bind to enzymes and proteins, altering their activity. For example, it can inhibit the activity of proteases by binding to their active sites, preventing substrate access. This inhibition can lead to reduced inflammation and tumor growth. The compound also affects signaling pathways, such as the NF-κB pathway, which plays a role in immune response and cell survival .
Comparison with Similar Compounds
Similar compounds include other isoindole derivatives and piperidinyl-substituted molecules. For instance:
Thalidomide: Known for its immunomodulatory and anti-inflammatory properties, thalidomide shares structural similarities but differs in its specific substituents and biological effects.
Lenalidomide: Another derivative with enhanced potency and reduced side effects compared to thalidomide, used in treating multiple myeloma.
Pomalidomide: Similar to lenalidomide, it has applications in cancer therapy and exhibits unique binding properties to molecular targets. The uniqueness of 2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione lies in its specific substituents and the resulting biological activities, making it a valuable compound for further research and development .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
